3,4,5-trimethoxy-N-(2-(methylsulfonyl)phenyl)benzamide
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Overview
Description
3,4,5-trimethoxy-N-(2-(methylsulfonyl)phenyl)benzamide is a useful research compound. Its molecular formula is C17H19NO6S and its molecular weight is 365.4. The purity is usually 95%.
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Scientific Research Applications
Cancer Research and Drug Discovery
Targeting Cancer Stem Cells
Novel compounds, including derivatives of 3,4,5-trimethoxy-N-(2-(methylsulfonyl)phenyl)benzamide, have been designed and synthesized for evaluating their antitumor activity against cancer stem cells. Studies have shown that these compounds exhibit significant activity against colon cancer stem cells, indicating their potential in cancer therapy (Bhat, Al‐Dhfyan, & Al-Omar, 2016).
Anticancer Evaluation
Research into N-substituted derivatives, including those related to this compound, demonstrates their potential as selective class III agents with promising anticancer properties. The synthesis and evaluation of these compounds highlight their effectiveness in various models of reentrant arrhythmias, further emphasizing their therapeutic potential (Morgan, Lis, Lumma, Nickisch, Wohl, Phillips, Gomez, Lampe, Di Meo, & Marisca, 1990).
Synthetic Methodologies and Chemical Studies
Synthesis and Reactivity
A study on the synthesis, coordination, and reactivity of specific isocyanides, including those structurally related to this compound, provides insights into novel synthetic pathways and the potential for creating diverse chemical entities with unique properties (Facchin, Michelin, Mozzon, & Tassan, 2002).
Novel Insecticide Development
Research on compounds structurally related to this compound has led to the development of flubendiamide, a novel class of insecticide with exceptional activity against lepidopterous pests. This showcases the diverse applications of related compounds in areas beyond human health (Tohnishi, Nakao, Furuya, Seo, Kodama, Tsubata, Fujioka, Kodama, Hirooka, & Nishimatsu, 2005).
Safety and Hazards
Properties
IUPAC Name |
3,4,5-trimethoxy-N-(2-methylsulfonylphenyl)benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H19NO6S/c1-22-13-9-11(10-14(23-2)16(13)24-3)17(19)18-12-7-5-6-8-15(12)25(4,20)21/h5-10H,1-4H3,(H,18,19) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KPLFKQSWOWKDAT-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC(=CC(=C1OC)OC)C(=O)NC2=CC=CC=C2S(=O)(=O)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H19NO6S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
365.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.